Cas no 896302-57-1 (2-(5-chloro-2-nitrobenzamido)-N,4,5-trimethylthiophene-3-carboxamide)

• Product name: 2-(5-chloro-2-nitrobenzamido)-N,4,5-trimethylthiophene-3-carboxamide
• CAS No: 896302-57-1
• MF: C₁₅H₁₄ClN₃O₄S
• MW: 367.807361125946
• CID: 5485553

2-(5-chloro-2-nitrobenzamido)-N,4,5-trimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-chloro-2-nitrobenzoyl)amino]-N,4,5-trimethylthiophene-3-carboxamide
• 2-(5-chloro-2-nitrobenzamido)-N,4,5-trimethylthiophene-3-carboxamide

• Inchi： 1S/C15H14ClN3O4S/c1-7-8(2)24-15(12(7)14(21)17-3)18-13(20)10-6-9(16)4-5-11(10)19(22)23/h4-6H,1-3H3,(H,17,21)(H,18,20)
• InChI Key： NSJRDKSRCPKNHZ-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC(Cl)=CC=C2[N+]([O-])=O)SC(C)=C(C)C=1C(NC)=O

Additional information on 2-(5-chloro-2-nitrobenzamido)-N,4,5-trimethylthiophene-3-carboxamide

Comprehensive Overview of 2-(5-chloro-2-nitrobenzamido)-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 896302-57-1)

The compound 2-(5-chloro-2-nitrobenzamido)-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 896302-57-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a thiophene core and nitrobenzamide substituents, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its bioactivity and molecular interactions, which make it a candidate for further exploration in targeted therapies.

In recent years, the demand for heterocyclic compounds like 2-(5-chloro-2-nitrobenzamido)-N,4,5-trimethylthiophene-3-carboxamide has surged due to their versatility in medicinal chemistry. The thiophene ring, a key component of this molecule, is known for its electron-rich properties, which enhance binding affinity in biological systems. Coupled with the nitro and chloro functional groups, this compound demonstrates notable pharmacokinetic properties, making it a subject of interest for drug formulation and optimization.

The synthesis of CAS No. 896302-57-1 involves multi-step organic reactions, including amidation and nitration processes. These methods are widely discussed in academic literature, with a focus on improving yield and purity. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound, aligning with global sustainability goals. This approach not only reduces environmental impact but also enhances the scalability of production for industrial applications.

From a commercial perspective, 2-(5-chloro-2-nitrobenzamido)-N,4,5-trimethylthiophene-3-carboxamide is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its CAS registry number (896302-57-1) ensures accurate identification in regulatory and safety documentation. As the pharmaceutical industry continues to seek novel small-molecule inhibitors, compounds like this are increasingly valuable for their potential in addressing unmet medical needs.

In the context of AI-driven drug discovery, CAS No. 896302-57-1 has been flagged in computational screenings for its structural diversity and ligand efficiency. Machine learning models predict its compatibility with various biological targets, particularly in kinase inhibition and receptor modulation. This aligns with the broader trend of integrating cheminformatics and bioinformatics to accelerate the identification of promising drug candidates.

For researchers and industry professionals, understanding the physicochemical properties of 2-(5-chloro-2-nitrobenzamido)-N,4,5-trimethylthiophene-3-carboxamide is critical. Parameters such as solubility, stability, and logP are essential for formulation development. Recent studies have also investigated its metabolic pathways, providing insights into its potential bioavailability and toxicity profile.

Looking ahead, the applications of CAS No. 896302-57-1 may expand into material science, where its conjugated system could contribute to the development of organic semiconductors or photovoltaic materials. The intersection of organic synthesis and nanotechnology opens new avenues for leveraging this compound's unique properties in cutting-edge technologies.

In summary, 2-(5-chloro-2-nitrobenzamido)-N,4,5-trimethylthiophene-3-carboxamide represents a compelling case study in the convergence of chemical innovation and applied research. Its multifaceted potential underscores the importance of continued investigation into its synthetic methodologies, biological activities, and industrial applications. As scientific advancements progress, this compound is poised to play a pivotal role in shaping future breakthroughs across multiple disciplines.